4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide

• IUPAC Name: 4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide
• InChI: InChI=1S/C18H20N4O3S/c1-19-26(24,25)12-11-21(2)18(23)14-7-9-15(10-8-14)22-13-20-16-5-3-4-6-17(16)22/h3-10,13,19H,11-12H2,1-2H3
• InChI Key: GTJBFWPKHGFDGO-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CCN(C)C(=O)C1=CC=C(C=C1)N2C=NC3=CC=CC=C32
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide, also known as BIX-01294, is a small molecule inhibitor that has been widely used in scientific research. It was first identified as a histone methyltransferase G9a inhibitor, and later found to inhibit other histone methyltransferases such as GLP and SETDB1. BIX-01294 has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Mechanism of Action

4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide inhibits histone methyltransferases by binding to the SET domain of the enzyme. The SET domain is responsible for catalyzing the transfer of a methyl group from S-adenosylmethionine to the lysine residue on histone H3. This compound binds to a pocket within the SET domain and prevents the transfer of the methyl group.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to promote neuronal differentiation and protect against neurodegeneration in animal models. This compound has also been shown to inhibit the replication of several viruses, including HIV-1 and herpes simplex virus.

Advantages and Limitations for Lab Experiments

4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied and its mechanism of action is well understood. This compound has also been shown to have low toxicity in vitro and in vivo.
However, there are also limitations to using this compound in lab experiments. It has been shown to have off-target effects on other enzymes, such as DNA methyltransferases. In addition, the potency of this compound varies depending on the cell type and experimental conditions. Finally, this compound has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide. One area of interest is the development of more potent and selective inhibitors of histone methyltransferases. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic potential. Finally, this compound could be used as a tool to study the role of histone methyltransferases in other biological processes, such as development and differentiation.

Synthesis Methods

The synthesis of 4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide involves several steps. The starting material is 2-aminobenzimidazole, which is reacted with N-methyl-N-(2-chloroethyl)sulfamide to form the intermediate 4-(benzimidazol-1-yl)-N-methyl-N-(2-chloroethyl)benzamide. This intermediate is then reacted with sodium methoxide and dimethylsulfate to form the final product, this compound. The overall yield of this synthesis is approximately 20%.

Scientific Research Applications

4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide has been widely used in scientific research as a tool to study the role of histone methyltransferases in various biological processes. It has been shown to inhibit G9a and GLP, which are histone methyltransferases that catalyze the methylation of lysine 9 on histone H3. By inhibiting these enzymes, this compound can alter the epigenetic landscape of cells and affect gene expression.